

Replicating Original Bicordin Study Findings: A Comparative Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Bicordin*
CAS No.: *22164-96-1*
Cat. No.: *B1204655*

[Get Quote](#)

A Note on Data Unavailability: The full text of the original 1974 study on **Bicordin** (gapicomine) is not publicly available. Consequently, a direct replication and comparison of its specific findings are not possible. This guide, therefore, provides a comparative framework based on available information about **Bicordin**'s active ingredient, gapicomine, and contrasts it with a well-documented alternative from the same era for the treatment of coronary heart disease, Dipyridamole. The experimental protocols and data for **Bicordin** are inferred based on common methodologies of the time for this class of drug.

Introduction

Bicordin, with the active ingredient gapicomine, was introduced in the 1970s as a treatment for coronary heart disease.[1][2] The original research, published in 1974, presented it as a new drug for this indication and included a comparison with Dipyridamole.[2] Both drugs belong to the class of coronary vasodilators, which were a cornerstone of angina pectoris treatment during that period. This guide aims to provide a comparative overview of what is known about **Bicordin** (gapicomine) and the established therapeutic alternative, Dipyridamole, based on the scientific context of the 1970s.

Comparative Data

The following tables summarize the known and inferred information for **Bicordin** (gapicomine) in comparison to Dipyridamole.

Table 1: Drug Characteristics

Feature	Bicordin (Gapicomine)	Dipyridamole
Drug Class	Coronary Vasodilator[1]	Coronary Vasodilator, Antiplatelet agent
Chemical Class	Pyridine derivative[2]	Pyrimidopyrimidine derivative
Primary Indication	Coronary Heart Disease[2]	Angina Pectoris[3][4]
Presumed Mechanism	Vasodilation of coronary arteries[1]	Inhibition of adenosine uptake and phosphodiesterase, leading to increased intracellular cAMP and cGMP, resulting in vasodilation and inhibition of platelet aggregation.[5]
Year of Discovery	1970[1]	1959

Table 2: Inferred Preclinical Experimental Data

Data for **Bicordin** is hypothetical and based on typical preclinical assessments for coronary vasodilators of that era.

Parameter	Bicordin (Gapicomine) - Inferred	Dipyridamole - Reported
Animal Model	Rabbit, Rat[2]	Dog, Rabbit
Effect on Coronary Blood Flow	Assumed to show a significant increase	Dose-dependent increase
Effect on Myocardial Oxygen Consumption	Assumed to show a decrease or no significant change	Variable effects, may not significantly decrease
Mechanism of Vasodilation	Likely direct smooth muscle relaxation	Adenosine potentiation
Toxicity Profile	Information not available	Generally low acute toxicity

Table 3: Inferred Clinical Trial Parameters (1970s)

Parameters for **Bicordin** are inferred based on the design of contemporary angina studies.

Parameter	Bicordin (Gapicomine) - Inferred	Dipyridamole - Reported
Study Design	Double-blind, comparative study[2]	Double-blind, placebo-controlled[3][6]
Patient Population	Patients with angina pectoris[2]	Patients with stable angina pectoris[3][4]
Primary Endpoints	- Reduction in frequency of angina attacks- Reduction in nitroglycerin consumption- Improvement in ECG findings[2]	- Reduction in frequency of angina attacks- Reduction in nitroglycerin consumption- Improvement in exercise tolerance
Dosage	Information not available	25-100 mg, three to four times daily
Comparator	Dipyridamole[2]	Placebo[3][6]

Experimental Protocols

Detailed experimental protocols from the original **Bicordin** study are unavailable. The following are generalized methodologies typical for the evaluation of coronary vasodilators in the 1970s.

Preclinical Evaluation of a Coronary Vasodilator

- **Animal Models:** Studies were typically conducted in anesthetized dogs, rabbits, or rats.
- **Measurement of Coronary Blood Flow:** An electromagnetic flowmeter would be placed around a major coronary artery (e.g., the left anterior descending artery) to directly measure blood flow.
- **Hemodynamic Monitoring:** Arterial blood pressure, heart rate, and left ventricular pressure were continuously monitored.
- **Myocardial Oxygen Consumption:** Calculated from the arterial-coronary sinus oxygen difference and coronary blood flow.
- **Drug Administration:** The test compound (e.g., **Bicordin**) and a comparator (e.g., Dipyridamole) would be administered intravenously or intra-arterially at various doses.
- **Data Analysis:** Dose-response curves would be generated to compare the potency and efficacy of the compounds on coronary blood flow and other hemodynamic parameters.

Clinical Trial Protocol for Angina Pectoris (1970s)


- **Patient Selection:** Patients with a stable history of angina pectoris, confirmed by clinical evaluation and often an exercise electrocardiogram (ECG), were enrolled.
- **Study Design:** A double-blind, randomized, placebo-controlled, or comparative design was common. A crossover design was also frequently used.
- **Treatment Period:** Patients would receive the investigational drug (e.g., **Bicordin**), a comparator (e.g., Dipyridamole), or a placebo for a defined period, often several weeks.
- **Outcome Measures:**

- Angina Attack Frequency: Patients would record the number of angina attacks in a diary.
- Nitroglycerin Consumption: The number of sublingual nitroglycerin tablets taken for acute angina relief was recorded.
- Exercise Tolerance Testing: Standardized exercise tests (e.g., treadmill or bicycle ergometer) were performed at baseline and at the end of the treatment period to assess changes in exercise duration, time to onset of angina, and ST-segment depression on the ECG.
- Statistical Analysis: The mean number of angina attacks and nitroglycerin consumption, as well as changes in exercise tolerance parameters, were compared between treatment groups using statistical tests such as the t-test or analysis of variance.

Signaling Pathways and Experimental Workflow

Signaling Pathway for Vasodilation

The following diagram illustrates the general signaling pathway for vasodilation induced by agents that increase cyclic nucleotides, a common mechanism for coronary vasodilators.




[Click to download full resolution via product page](#)

Caption: General signaling pathway for vasodilation mediated by cyclic AMP.

Experimental Workflow for a 1970s Angina Clinical Trial

This diagram outlines a typical workflow for a clinical trial evaluating an anti-anginal drug during the 1970s.



[Click to download full resolution via product page](#)

Caption: Workflow of a typical 1970s clinical trial for an anti-anginal drug.

Conclusion

While a direct replication of the original **Bicordin** study is not feasible due to the lack of publicly available data, this guide provides a comparative overview based on the scientific context of its time. **Bicordin** (gapicomine) was positioned as a coronary vasodilator, similar to its contemporary, Dipyridamole. The presumed mechanism of action for these drugs centered on increasing coronary blood flow to alleviate myocardial ischemia. The experimental and clinical methodologies of the era focused on demonstrating these vasodilatory effects and their clinical translation to reduced angina symptoms and improved exercise capacity. Further research into the historical pharmaceutical literature may yet uncover more detailed information about the clinical performance of **Bicordin**.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. Gapicomine - Wikipedia \[en.wikipedia.org\]](#)
- [2. Bicordin--a new drug in the treatment of coronary heart disease - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [3. Treatment of angina pectoris with dipyridamole: a double-blind study - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [4. Dipyridamole in the treatment of angina pectoris: a meta-analysis - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [5. Chronic oral dipyridamole as a 'novel' antianginal drug: the collateral hypothesis - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [6. Dipyridamole in the treatment of angina pectoris. A double-blind evaluation - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)

- To cite this document: BenchChem. [Replicating Original Bicordin Study Findings: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1204655/docs#replicating-original-bicordin-study-findings-a-comparative-guide\]](https://www.benchchem.com/product/b1204655/docs#replicating-original-bicordin-study-findings-a-comparative-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)